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Compound of Interest

Compound Name: 6-Hydroxymelatonin

Cat. No.: B016111

Introduction

6-Hydroxymelatonin (6-OHM) is the primary hepatic metabolite of melatonin, produced by the
action of cytochrome P450 enzymes.[1][2] It is also generated through non-enzymatic
interactions with free radicals.[1] While melatonin is widely recognized for its neuroprotective
properties, its metabolite, 6-OHM, also retains significant antioxidant and neuroprotective
capabilities.[1][3] This document provides detailed application notes and protocols for
researchers, scientists, and drug development professionals interested in utilizing 6-
Hydroxymelatonin in the study of neurotoxicity and neurodegenerative diseases. 6-OHM has
demonstrated efficacy in protecting against neuronal damage induced by a variety of toxins by
mitigating oxidative stress and preserving mitochondrial function.[4][5][6]

Mechanism of Action

The neuroprotective effects of 6-Hydroxymelatonin are multifaceted, primarily revolving
around its potent antioxidant and mitochondrial-stabilizing properties.

e Direct Radical Scavenging: 6-OHM is an effective scavenger of reactive oxygen species
(ROS) and reactive nitrogen species (RNS), including superoxide anions and peroxyl
radicals.[1][7] This direct interaction neutralizes harmful free radicals, preventing them from
damaging essential cellular components like lipids, proteins, and DNA.[1][8]

« Inhibition of Lipid Peroxidation: By scavenging free radicals, 6-OHM significantly reduces
lipid peroxidation, a key process in cell membrane damage during oxidative stress.[4][5] It
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has shown efficacy in reducing iron-induced and cyanide-induced lipid peroxidation in brain
tissue.[4][5][6]

Mitochondrial Protection: Mitochondria are primary targets of neurotoxins. 6-OHM helps
maintain mitochondrial integrity and function by stabilizing the mitochondrial membrane
potential, inhibiting the release of cytochrome C, and suppressing the activity of caspase-3, a
key enzyme in the apoptotic cascade.[8] It also helps preserve the activity of mitochondrial
respiratory chain enzymes, such as complex I, which is often impaired in neurodegenerative
conditions like Parkinson's disease.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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